5-acetyl-2-[(3-methoxybenzyl)thio]-6-methyl-4-(2-nitrophenyl)-1,4-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 5-acetyl-2-[(3-methoxyphenyl)methylsulfanyl]-6-methyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3-carbonitrile
• InChI: InChI=1S/C23H21N3O4S/c1-14-21(15(2)27)22(18-9-4-5-10-20(18)26(28)29)19(12-24)23(25-14)31-13-16-7-6-8-17(11-16)30-3/h4-11,22,25H,13H2,1-3H3
• InChI Key: DSHOBMKHANTKTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC2=CC(=CC=C2)OC)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an acetyl group, a methoxybenzyl group, a thioether linkage, a methyl group, a nitrophenyl group, and a dihydropyridinecarbonitrile group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the acetyl group could be introduced via an acylation reaction, the methoxybenzyl group via a methylation reaction, and the nitrophenyl group via a nitration reaction. The exact synthetic route would depend on the desired properties of the final compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple functional groups means that the molecule could potentially exist in several different conformations. The exact structure would depend on the relative positions of these groups and the conditions under which the molecule is studied.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the acetyl group could undergo reactions typical of carbonyl compounds, such as nucleophilic addition or reduction. The nitro group could participate in reactions such as reduction to an amine or displacement by a nucleophile.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, its melting and boiling points on the strength of intermolecular forces, and its reactivity on the presence and position of reactive sites.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological targets. If it’s intended for use in materials science, its properties would likely arise from its physical structure and chemical reactivity.

Safety and Hazards

Without specific information, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk. This includes using appropriate personal protective equipment and following standard procedures for handling, storage, and disposal.